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Compound of Interest

Compound Name: Methyl 2-formylnicotinate

Cat. No.: B1315659 Get Quote

CAS Number: 25230-59-5

This technical guide provides a comprehensive overview of Methyl 2-formylnicotinate, a

pyridine derivative of interest to researchers, scientists, and drug development professionals.

Due to the limited availability of in-depth technical data for this specific compound, this guide

presents the existing information and supplements it with data from closely related analogs to

provide a thorough understanding of its chemical properties, potential reactivity, and

applications.

Physicochemical and Spectroscopic Data
Quantitative data for Methyl 2-formylnicotinate is summarized in the table below. This

information is critical for its identification, handling, and use in experimental settings.
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Property Value Reference

Molecular Formula C₈H₇NO₃ [1]

Molecular Weight 165.15 g/mol [1]

CAS Number 25230-59-5 [1]

Storage Temperature
2-8°C (under inert

atmosphere)
[1]

SMILES Code
O=C(OC)C1=C(C=O)N=CC=C

1
[1]

Spectroscopic data is essential for the structural elucidation and purity assessment of chemical

compounds. While a comprehensive, publicly available dataset for Methyl 2-formylnicotinate
is limited, the expected spectral characteristics can be inferred from its structure and data on

analogous compounds.

Spectroscopy Expected Peaks/Signals

¹H NMR

Signals corresponding to the aldehyde proton

(around 9-10 ppm), aromatic protons on the

pyridine ring, and the methyl ester protons

(around 3-4 ppm).

¹³C NMR

Resonances for the aldehyde carbonyl carbon,

ester carbonyl carbon, aromatic carbons, and

the methyl ester carbon.

IR Spectroscopy

Characteristic absorption bands for the C=O

stretch of the aldehyde and the ester, C-O

stretch of the ester, and C=N/C=C stretching of

the pyridine ring.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound, along with

fragmentation patterns characteristic of the loss

of the methoxy group, the formyl group, and

cleavage of the pyridine ring.
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Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of Methyl 2-formylnicotinate
is not readily available in the reviewed literature, a general synthetic approach can be adapted

from the synthesis of its isomer, methyl 6-formylnicotinate. This would typically involve the

oxidation of the corresponding hydroxymethyl derivative, Methyl 2-(hydroxymethyl)nicotinate.

Representative Experimental Protocol: Oxidation of a
Hydroxymethyl Nicotinate
Disclaimer: The following protocol is a representative method based on the synthesis of a

related isomer and has not been validated for Methyl 2-formylnicotinate.

Materials:

Methyl 2-(hydroxymethyl)nicotinate

Manganese dioxide (activated)

Dichloromethane (DCM)

Silica gel for column chromatography

Petroleum ether and ethyl acetate for elution

Procedure:

A mixture of Methyl 2-(hydroxymethyl)nicotinate and an excess of activated manganese

dioxide in dichloromethane is stirred at room temperature.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is filtered to remove the manganese dioxide.

The filtrate is concentrated under reduced pressure.

The resulting crude product is purified by silica gel column chromatography using a suitable

solvent system (e.g., a gradient of ethyl acetate in petroleum ether) to afford Methyl 2-
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formylnicotinate.

The chemical reactivity of Methyl 2-formylnicotinate is dictated by its two primary functional

groups: the aldehyde and the methyl ester, both attached to a pyridine ring.

Aldehyde Group: The formyl group is susceptible to nucleophilic attack and can undergo a

variety of reactions, including oxidation to a carboxylic acid, reduction to an alcohol, and

condensation reactions with amines and active methylene compounds to form imines,

enamines, and other derivatives. The reactivity of the aldehyde is influenced by the electron-

withdrawing nature of the adjacent pyridine ring.

Methyl Ester Group: The ester functionality can be hydrolyzed under acidic or basic

conditions to yield the corresponding carboxylic acid. It can also undergo transesterification

in the presence of other alcohols and can react with amines to form amides.

Pyridine Ring: The pyridine nitrogen can act as a base or a nucleophile. The ring itself can

participate in electrophilic and nucleophilic aromatic substitution reactions, with the positions

of substitution being directed by the existing substituents.

Potential Applications in Drug Discovery and
Development
While direct biological studies on Methyl 2-formylnicotinate are scarce, the broader class of

pyridine-2-carbaldehyde derivatives has been investigated for various therapeutic applications.

These compounds often serve as precursors for the synthesis of more complex molecules with

biological activity.

Notably, thiosemicarbazone derivatives of pyridine-2-carbaldehyde have shown promise as

inhibitors of ribonucleotide reductase, an enzyme crucial for DNA synthesis, making them

potential anticancer agents.[2] The aldehyde functionality of Methyl 2-formylnicotinate
provides a convenient handle for the synthesis of such thiosemicarbazones and other Schiff

base derivatives.

The nicotinic acid scaffold itself is a well-established pharmacophore present in numerous

approved drugs. Modifications at the 2- and 3-positions of the pyridine ring can lead to

compounds with a wide range of biological activities. Therefore, Methyl 2-formylnicotinate
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represents a valuable building block for the synthesis of novel compounds with potential

therapeutic applications.

Visualizations
Synthetic Workflow

General Synthetic Workflow for Methyl 2-formylnicotinate

Methyl 2-(hydroxymethyl)nicotinate Manganese Dioxide (MnO2)
Dichloromethane (DCM) Methyl 2-formylnicotinate

Oxidation of the corresponding alcohol.

Click to download full resolution via product page

Caption: General synthetic approach to Methyl 2-formylnicotinate.

Key Reaction Pathways
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Key Reaction Pathways of Methyl 2-formylnicotinate

Aldehyde Reactions

Ester Reactions

Methyl 2-formylnicotinate

Oxidation Reduction Condensation (e.g., with R-NH2) Hydrolysis (H+ or OH-) Amidation (R'-NH2)

2-Carboxy-nicotinic acid methyl ester Methyl 2-(hydroxymethyl)nicotinate Imine Derivative 2-Formylnicotinic acid Amide Derivative

Reactivity of the aldehyde and ester functional groups.

Click to download full resolution via product page

Caption: Potential reactions of the functional groups in Methyl 2-formylnicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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